Cas no 1314701-36-4 (2-(4,5-difluoro-2-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(4,5-difluoro-2-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1314701-36-4
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 6387598
• PubChem ID: 131481139
• Update Time: 2025-06-08

2-(4,5-difluoro-2-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-methoxyphenyl)-2-methylpropanoic acid
• 1314701-36-4
• EN300-1855970

• Inchi： 1S/C11H12F2O3/c1-11(2,10(14)15)6-4-7(12)8(13)5-9(6)16-3/h4-5H,1-3H3,(H,14,15)
• InChI Key： ROSRZJKAISUYHI-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C(=O)O)(C)C)OC)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4,5-difluoro-2-methoxyphenyl)-2-methylpropanoic acid

Compound CAS No. 1314701-36-4: 2-(4,5-Difluoro-2-methoxyphenyl)-2-methylpropanoic Acid

2-(4,5-Difluoro-2-methoxyphenyl)-2-methylpropanoic acid, also known by its CAS number 1314701-36-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a substituted phenyl group and a propanoic acid moiety. The presence of fluorine atoms at the 4 and 5 positions of the phenyl ring, along with a methoxy group at position 2, contributes to its distinctive chemical properties.

The synthesis of 2-(4,5-difluoro-2-methoxyphenyl)-2-methylpropanoic acid involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research and potential commercial applications.

In terms of applications, this compound has shown promise in various areas. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent studies, highlighting its potential in drug discovery and fine chemical synthesis. Additionally, the compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent research has focused on the biological activity of CAS No. 1314701-36-4. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in the development of therapeutic agents. Furthermore, investigations into its pharmacokinetic properties have provided valuable insights into its bioavailability and metabolic pathways.

The structural features of this compound also make it an interesting subject for theoretical studies. Computational chemistry approaches have been employed to analyze its electronic structure and reactivity, providing deeper understanding of its behavior in different chemical environments.

In conclusion, 2-(4,5-difluoro-2-methoxyphenyl)-2-methylpropanoic acid, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing various fields of science and technology.